1,5-Dibromo-1,1,3,3,5,5-hexafluoropentane
Overview
Description
1,5-Dibromo-1,1,3,3,5,5-hexafluoropentane is a halogenated hydrocarbon . It has a molecular formula of C5H4Br2F6 and a molecular weight of 337.88 .
Molecular Structure Analysis
The molecular structure of this compound is represented by the formula Br(CF2CH2)2CF2Br . The InChI code for this compound is 1S/C5H4Br2F6/c6-4(10,11)1-3(8,9)2-5(7,12)13/h1-2H2 .Physical And Chemical Properties Analysis
This compound is a clear colorless liquid . It has a density of 2.00 g/mL at 25°C (lit.) . The refractive index n20/D is 1.4 (lit.) . It has a boiling point of 152-153°C (lit.) .Scientific Research Applications
Molecular Structure and Conformational Analysis
Research on molecules closely related to 1,5-Dibromo-1,1,3,3,5,5-hexafluoropentane, such as dibromo and dichloro hexafluoropropanes, reveals insights into their molecular structures and conformational compositions. Studies employing gas-phase electron diffraction and ab initio calculations have been used to understand the stable conformers and their energy differences, providing foundational knowledge applicable to the structural and electronic analysis of halogenated fluorocarbons (Postmyr, 1994).
Photochemical Synthesis and Reactions
The photochemically initiated reactions of related dibromo and chlorotrifluoroethanes with other compounds have been explored for synthesizing complex fluorinated molecules. These studies demonstrate the potential of using such halogenated compounds in synthetic chemistry to create new materials with specific properties (Dědek & Chvátal, 1986).
Fluorinated Materials and Polymers
Research into novel polyimides derived from fluorinated compounds, including those related to this compound, has highlighted the development of materials with outstanding optical and dielectric properties. These findings support the application of halogenated fluorocarbons in creating high-performance polymers for electronic and optical applications (Guan et al., 2014).
Safety and Hazards
This compound is considered hazardous. It causes skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include wearing protective gloves, protective clothing, eye protection, and face protection . If inhaled, the person should be removed to fresh air and kept comfortable for breathing .
Mechanism of Action
Target of Action
1,5-Dibromo-1,1,3,3,5,5-hexafluoropentane is a halogenated hydrocarbon The primary targets of this compound are not explicitly mentioned in the available literature
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound are not well-studied. Its impact on bioavailability is therefore unknown. It’s known that the compound has a density of 1991 g/mL at 25 °C .
Result of Action
It’s known to cause skin irritation, serious eye irritation, and may cause respiratory irritation .
Properties
IUPAC Name |
1,5-dibromo-1,1,3,3,5,5-hexafluoropentane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4Br2F6/c6-4(10,11)1-3(8,9)2-5(7,12)13/h1-2H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XYMBGGTVDWPIBA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(CC(F)(F)Br)(F)F)C(F)(F)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4Br2F6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10371596 | |
Record name | 1,5-Dibromo-1,1,3,3,5,5-hexafluoropentane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10371596 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
337.88 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
371-83-5 | |
Record name | 1,5-Dibromo-1,1,3,3,5,5-hexafluoropentane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10371596 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,5-Dibromo-1,1,3,3,5,5-hexafluoropentene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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